Cas no 56562-66-4 (Benzenemethanaminium,N,N,N-triethyl-3-phenoxy-, chloride (1:1))

• Product Name: Benzenemethanaminium,N,N,N-triethyl-3-phenoxy-, chloride (1:1)
• CAS No: 56562-66-4
• MF: C₁₉H₂₆ClNO
• MW: 319.868844509125
• CID: 371378
• PubChem ID: 162156
• Update Time: 2025-04-19

Benzenemethanaminium,N,N,N-triethyl-3-phenoxy-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N,N-triethyl-3-phenoxy-, chloride (1:1)
• 3-phenoxybenzyltriethylammonium
• Triethyl m-phenoxybenzyl ammonium chloride
• 56562-66-4
• Triethyl(m-phenoxybenzyl)ammonium chloride
• Ammonium, ((3-phenoxyphenyl)methyl)-N,N,N-triethyl-, chloride
• 3-Phenoxybenzyltriethylamine hydrochloride
• ((3-Phenoxyphenyl)methyl)-N,N,N-triethylammonium chloride
• LDFPTHJERYPPKM-UHFFFAOYSA-M
• N,N-Diethyl-N-[(3-phenoxyphenyl)methyl]ethanaminium chloride
• Benzenemethanaminium, N,N,N-triethyl-3-phenoxy-, chloride
• SCHEMBL11327340
• 3-phenoxybenzyl triethyl ammonium chloride
• DTXSID10972007
• triethyl-[(3-phenoxyphenyl)methyl]azanium;chloride

• Inchi： 1S/C19H26NO.ClH/c1-4-20(5-2,6-3)16-17-11-10-14-19(15-17)21-18-12-8-7-9-13-18;/h7-15H,4-6,16H2,1-3H3;1H/q+1;/p-1
• InChI Key： LDFPTHJERYPPKM-UHFFFAOYSA-M
• SMILES： [Cl-].O(C1C=CC=CC=1)C1=CC=CC(=C1)C[N+](CC)(CC)CC

Computed Properties

• Exact Mass: 292.9669
• Monoisotopic Mass: 319.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 9.23